Cas no 2172207-20-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid)
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid
- EN300-1499710
- 2172207-20-2
- 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid
-
- Inchi: 1S/C26H25N3O6/c30-23(31)15-28-10-12-29(13-11-28)25(32)24-22(9-14-34-24)27-26(33)35-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-9,14,21H,10-13,15-16H2,(H,27,33)(H,30,31)
- InChI Key: XHDPBBJRCNJWJT-UHFFFAOYSA-N
- SMILES: O(C(NC1C=COC=1C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 475.17433553g/mol
- Monoisotopic Mass: 475.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 112Ų
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499710-0.05g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-0.1g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-0.25g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-0.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-1.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-2.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-5.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-10.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1499710-50mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499710-100mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperazin-1-yl}acetic acid |
2172207-20-2 | 100mg |
$2963.0 | 2023-09-27 |
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid
Comprehensive Overview of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid (CAS No. 2172207-20-2)
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid (CAS No. 2172207-20-2) is a highly specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.
The compound's CAS No. 2172207-20-2 is often associated with queries about its synthetic applications and stability under various conditions. Recent trends in AI-driven drug development have further amplified interest in such building blocks, as they are critical for designing novel bioactive molecules. The Fmoc group in this compound ensures selective deprotection, a feature highly sought after in automated peptide synthesizers and high-throughput screening platforms.
From a structural perspective, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid combines a furan ring with a piperazine backbone, enhancing its versatility in molecular design. This configuration is particularly relevant to kinase inhibitor research and GPCR-targeted compounds, which dominate current pharmaceutical pipelines. Users often inquire about its solubility, purity standards, and compatibility with common reagents, reflecting its practical importance in labs.
The compound's relevance extends to biotechnology and material science, where its carboxylic acid moiety enables cross-linking reactions for polymer functionalization. With the rise of nanomedicine, researchers explore its potential in drug delivery systems and bioimaging probes. Searches for "Fmoc-protected furan derivatives" or "piperazine-based linkers" frequently lead to this compound, underscoring its interdisciplinary appeal.
Quality control is another hot topic tied to CAS No. 2172207-20-2. Analytical methods like HPLC and LC-MS are commonly discussed to ensure its batch-to-batch consistency. The compound's storage conditions (e.g., temperature sensitivity) and handling precautions are also frequent search queries, highlighting the need for reliable technical documentation.
In summary, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid represents a critical tool for modern chemical biology. Its applications span from peptide therapeutics to smart materials, making it a staple in both academic and industrial settings. As computational chemistry and machine learning refine molecular predictions, demand for such high-purity intermediates will only grow.
2172207-20-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperazin-1-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)